N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-(3-morpholin-4-ylpropyl)oxamide
• InChI: InChI=1S/C17H25N3O3/c1-13-4-5-14(2)15(12-13)19-17(22)16(21)18-6-3-7-20-8-10-23-11-9-20/h4-5,12H,3,6-11H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: QFRCCPPFRBYZAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCCN2CCOCC2
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide, also known as U-69593, is a synthetic opioid compound that has been widely studied for its potential use in the treatment of pain and addiction. In

Mechanism of Action

N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide acts as a selective agonist for the kappa opioid receptor, which is primarily located in the brain and spinal cord. Activation of the kappa opioid receptor by N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide results in the inhibition of the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain, stress, and addiction.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and dysphoria. It has also been shown to produce anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide is its high selectivity for the kappa opioid receptor, which allows for more precise targeting of this receptor. However, one of the limitations of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide. One area of research is the development of new analogs of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide with improved pharmacological properties. Another area of research is the investigation of the potential use of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide in the treatment of addiction, depression, and anxiety. Additionally, further research is needed to fully understand the long-term effects of N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide on the brain and body.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has been extensively studied for its potential use in the treatment of pain and addiction. It has been shown to be a highly selective agonist for the kappa opioid receptor, which is involved in the regulation of pain, stress, and addiction. N-(2,5-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide has also been studied for its potential use in the treatment of depression and anxiety.